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Compound of Interest

Compound Name: Methyl 4,5-dibromo-2-furoate

Cat. No.: B106015 Get Quote

Essential Safety and Handling Guide for Methyl
4,5-dibromo-2-furoate
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential safety and

logistical information for Methyl 4,5-dibromo-2-furoate (CAS RN: 54113-41-6), a halogenated

organic compound. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Summary of Key Safety Information
Methyl 4,5-dibromo-2-furoate is classified with the GHS07 pictogram, indicating it is a health

hazard. The primary known hazard is H302: Harmful if swallowed.[1] While a complete safety

data sheet (SDS) with comprehensive hazard information is not readily available, the

precautionary statements P264, P270, P301+P317, P330, and P501 are associated with this

compound. These statements emphasize the importance of washing hands thoroughly after

handling, not eating or drinking while using, seeking medical attention if swallowed, rinsing the

mouth, and disposing of the contents and container in accordance with local regulations.[1]
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Property Value Reference

CAS Number 54113-41-6 --INVALID-LINK--

Molecular Formula C₆H₄Br₂O₃ --INVALID-LINK--

Molecular Weight 283.90 g/mol --INVALID-LINK--

Appearance
White to light yellow powder or

crystal
--INVALID-LINK--

Melting Point 56-60 °C --INVALID-LINK--

Boiling Point 110 °C at 0.8 mmHg --INVALID-LINK--

GHS Pictogram GHS07 (Warning) --INVALID-LINK--

Hazard Statement H302 (Harmful if swallowed) --INVALID-LINK--

Operational Plan: Safe Handling Protocol
A systematic approach is crucial when working with Methyl 4,5-dibromo-2-furoate to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Given the nature of halogenated organic compounds, a comprehensive suite of personal

protective equipment is mandatory.

Eye Protection: Chemical splash goggles are essential to protect the eyes from potential

splashes.

Hand Protection: Wear chemical-resistant gloves. Given the lack of specific data for this

compound, nitrile gloves are a common choice for many laboratory chemicals. However, for

prolonged contact or when handling larger quantities, consulting a glove compatibility chart is

recommended.

Body Protection: A standard laboratory coat should be worn at all times. For procedures with

a higher risk of splashes, a chemical-resistant apron is also advised.
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Respiratory Protection: All handling of Methyl 4,5-dibromo-2-furoate powder should be

conducted in a certified chemical fume hood to avoid inhalation of dust particles.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure that a chemical fume hood is operational and the work

area is clean and free of clutter. Have a spill kit readily accessible.

Weighing and Transfer:

Perform all weighing and transfer operations within the chemical fume hood.

Use a spatula for transferring the solid material to minimize dust generation.

Close the container lid immediately after dispensing the required amount.

In Solution:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Keep the container covered as much as possible during the dissolution process.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands with soap and water immediately after handling the compound, even if gloves

were worn.

Disposal Plan
Proper disposal of Methyl 4,5-dibromo-2-furoate and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance. As a halogenated organic

compound, it must be disposed of as hazardous waste.

Waste Segregation and Collection
Designated Waste Container: Use a clearly labeled, leak-proof container specifically for

"Halogenated Organic Waste."
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Solid Waste: Place any contaminated solid waste, such as used weighing paper, gloves, and

paper towels, into the designated halogenated waste container.

Liquid Waste: Any solutions containing Methyl 4,5-dibromo-2-furoate should also be

collected in the "Halogenated Organic Waste" container.

Empty Containers: The original container of Methyl 4,5-dibromo-2-furoate, even when

empty, may contain residual chemical. It should be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol). The rinsate must be collected and disposed of as halogenated

hazardous waste. After rinsing, the container can be disposed of according to your

institution's guidelines for decontaminated chemical containers.

Disposal Procedure
Storage: Keep the halogenated waste container securely sealed and stored in a designated

satellite accumulation area within the laboratory.

Pickup: Once the waste container is nearly full, arrange for a pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Do not overfill waste containers.

Documentation: Complete all necessary waste disposal paperwork accurately, identifying the

contents as halogenated organic waste.

Experimental Workflow Visualization
The following diagram illustrates the key stages of the safe handling and disposal workflow for

Methyl 4,5-dibromo-2-furoate.
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Safe Handling and Disposal Workflow for Methyl 4,5-dibromo-2-furoate
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Caption: Workflow for the safe handling and disposal of Methyl 4,5-dibromo-2-furoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b106015?utm_src=pdf-body-img
https://www.benchchem.com/product/b106015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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